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Compound of Interest

Compound Name: Dialifos

Cat. No.: B016134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dialifos, an organophosphate insecticide and acaricide, has been subject to environmental

and metabolic degradation, leading to the formation of various transformation products.

Understanding the identity and formation of these degradation products is crucial for

comprehensive risk assessment, environmental monitoring, and ensuring the safety of

pharmaceutical and agricultural products. This technical guide provides a detailed overview of

the known and anticipated degradation pathways of Dialifos, summarizes available

quantitative data, and presents detailed experimental protocols for the identification and

quantification of its degradation products. While specific degradation products of Dialifos are

not extensively documented in publicly available literature, this guide extrapolates likely

pathways based on the well-established chemistry of organophosphorus pesticides.

Data Presentation: Quantitative Degradation Data
The persistence of Dialifos is significantly influenced by environmental conditions, particularly

pH and temperature. The following table summarizes the available quantitative data on the

hydrolysis of Dialifos.
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Condition Half-life Reference

pH 7.4, 37.5 °C 1.8 hours [1]

pH 7.4, 20 °C 14 hours [1]

pH 6.1, 20 °C 15 days [2]

Note: Dialifos is reported to be readily hydrolyzed by strong alkali.[2]

Degradation Pathways
The degradation of Dialifos can occur through three primary pathways: hydrolysis, photolysis,

and metabolism.

Hydrolysis
Hydrolysis is a major degradation pathway for Dialifos, particularly under neutral to alkaline

conditions. The molecule contains a phosphorodithioate ester linkage, which is susceptible to

cleavage by water. The expected hydrolysis mechanism involves the nucleophilic attack of a

water molecule or hydroxide ion on the phosphorus atom, leading to the cleavage of the P-S

bond.

The primary degradation products of Dialifos hydrolysis are anticipated to be:

O,O-diethyl phosphorodithioic acid: A common metabolite of organophosphate pesticides.

N-(2-chloro-1-hydroxyethyl)phthalimide: Resulting from the cleavage of the S-C bond and

subsequent reaction with water.

Further degradation of these primary products may occur.

Dialifos
(O,O-diethyl S-(2-chloro-1-phthalimidoethyl)

phosphorodithioate)
H₂O (Hydrolysis)

O,O-diethyl phosphorodithioic acid
Cleavage of P-S bond

N-(2-chloro-1-hydroxyethyl)phthalimide

Cleavage of P-S bond
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Caption: Proposed Hydrolysis Pathway of Dialifos.

Photolysis
Based on its chemical structure, Dialifos is not expected to be susceptible to direct photolysis

by sunlight.[1] This suggests that photodegradation is not a primary route of environmental

dissipation for this compound.

Metabolism
In mammals, organophosphate pesticides like Dialifos undergo metabolic transformation

primarily in the liver. The metabolic pathways generally involve oxidation and hydrolysis

reactions, leading to the formation of more polar and readily excretable metabolites. The

primary metabolites of many organophosphates are dialkyl phosphates (DAPs), which are

commonly used as biomarkers of exposure.

For Dialifos, the expected metabolic pathway would involve:

Oxidative Desulfuration: The conversion of the P=S bond to a P=O bond, forming the more

toxic oxon analog.

Hydrolysis: Cleavage of the ester linkages by esterases, leading to the formation of diethyl

phosphate (DEP), diethyl thiophosphate (DETP), and potentially diethyl dithiophosphate

(DEDTP).

Further Metabolism of the Phthalimide Moiety: The phthalimide portion of the molecule would

likely undergo further metabolism, although specific pathways are not well-documented.

The primary urinary metabolites are expected to be the dialkyl phosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016134#dialifos-degradation-products-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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